Cas no 1257547-96-8 (1-(4-fluorophenyl)-N-(5-methyl-1,2-oxazol-3-yl)methyl-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-(5-methyl-1,2-oxazol-3-yl)methyl-5-oxopyrrolidine-3-carboxamide
• CAS No: 1257547-96-8
• MF: C₁₆H₁₆FN₃O₃
• MW: 317.314947128296
• CID: 6275158
• PubChem ID: 49671305
• Update Time: 2025-06-26

1-(4-fluorophenyl)-N-(5-methyl-1,2-oxazol-3-yl)methyl-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-(5-methyl-1,2-oxazol-3-yl)methyl-5-oxopyrrolidine-3-carboxamide
• 1257547-96-8
• 1-(4-fluorophenyl)-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide
• AKOS024652195
• F2493-2241
• 1-(4-fluorophenyl)-N-((5-methylisoxazol-3-yl)methyl)-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C16H16FN3O3/c1-10-6-13(19-23-10)8-18-16(22)11-7-15(21)20(9-11)14-4-2-12(17)3-5-14/h2-6,11H,7-9H2,1H3,(H,18,22)
• InChI Key： RQUORXXKTBBVTA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CC(C(NCC2C=C(C)ON=2)=O)C1)=O

Computed Properties

• Exact Mass: 317.11756954g/mol
• Monoisotopic Mass: 317.11756954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-fluorophenyl)-N-(5-methyl-1,2-oxazol-3-yl)methyl-5-oxopyrrolidine-3-carboxamide

1-(4-Fluorophenyl)-N-(5-methyl-1,2-oxazol-3-yl)methyl-5-oxopyrrolidine-3-carboxamide: A Comprehensive Overview

1-(4-fluorophenyl)-N-(5-methyl-1,2-oxazol-3-yl)methyl-5-oxopyrrolidine-3-carboxamide, identified by the CAS registry number 1257547-96-8, is a complex organic compound with significant potential in the fields of pharmaceuticals and chemical synthesis. This compound is characterized by its intricate structure, which includes a fluorophenyl group, an oxazole ring, and a pyrrolidine moiety. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug design and development.

The molecular structure of this compound is notable for its fluorophenyl group, which is known to enhance pharmacokinetic properties such as absorption and bioavailability. The presence of the oxazole ring further adds to its versatility, as oxazole derivatives are frequently employed in medicinal chemistry due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. Additionally, the pyrrolidine moiety contributes to the compound's stability and potential for forming bioisosteric replacements in drug design.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the role of fluorophenyl-containing compounds in modulating enzyme activity and receptor binding. The integration of these groups into larger molecular frameworks has shown promise in treating conditions such as cancer, inflammation, and neurodegenerative diseases. Furthermore, the oxazole ring has been implicated in enhancing the pharmacodynamic properties of drugs, making it a valuable component in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the pyrrolidine ring typically involves cyclization reactions, while the incorporation of the fluorophenyl and oxazole groups requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic methods and stereochemical control have further streamlined the synthesis process, making it more accessible for large-scale production.

The biological activity of this compound has been a focal point of recent research efforts. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways. For example, its ability to modulate kinase activity has raised interest in its application as an anticancer agent. Additionally, its interaction with G-protein coupled receptors (GPCRs) suggests potential utility in treating conditions mediated by these receptors, such as cardiovascular diseases and metabolic disorders.

In conclusion, 1-(4-fluorophenyl)-N-(5-methyl-1,2-oxazol-3-yl)methyl-5-oxopyrrolidine-3-carboxamide, with its unique structural features and promising biological profile, represents a significant advancement in chemical synthesis and drug discovery. As research continues to uncover its full potential, this compound stands at the forefront of innovative therapeutic development.